4-(9-chloro-7-(2,6-difluorophenyl)-5H-benzo[e]pyrimido[5,4-c]azepin-2-ylamino)benzoic acid
4-(9-chloro-7-(2,6-difluorophenyl)-5H-benzo[e]pyrimido[5,4-c]azepin-2-ylamino)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
1203588-98-0
VCID:
VC0176292
InChI:
InChI=1S/C25H15ClF2N4O2.Na/c26-15-6-9-17-18(10-15)23(21-19(27)2-1-3-20(21)28)29-11-14-12-30-25(32-22(14)17)31-16-7-4-13(5-8-16)24(33)34;/h1-10,12H,11H2,(H,33,34)(H,30,31,32);/i24+2;
SMILES:
C1C2=CN=C(N=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=C(C=CC=C4F)F)NC5=CC=C(C=C5)C(=O)O.[Na]
Molecular Formula:
C25H15ClF2N4NaO2
Molecular Weight:
501.85
4-(9-chloro-7-(2,6-difluorophenyl)-5H-benzo[e]pyrimido[5,4-c]azepin-2-ylamino)benzoic acid
CAS No.: 1203588-98-0
Main Products
VCID: VC0176292
Molecular Formula: C25H15ClF2N4NaO2
Molecular Weight: 501.85
![4-(9-chloro-7-(2,6-difluorophenyl)-5H-benzo[e]pyrimido[5,4-c]azepin-2-ylamino)benzoic acid - 1203588-98-0](/images/no_structure.jpg)
| CAS No. | 1203588-98-0 |
|---|---|
| Product Name | 4-(9-chloro-7-(2,6-difluorophenyl)-5H-benzo[e]pyrimido[5,4-c]azepin-2-ylamino)benzoic acid |
| Molecular Formula | C25H15ClF2N4NaO2 |
| Molecular Weight | 501.85 |
| IUPAC Name | 4-[[9-chloro-7-(2,6-difluorophenyl)-5H-pyrimido[5,4-d][2]benzazepin-2-yl]amino]benzoic acid;sodium |
| Standard InChI | InChI=1S/C25H15ClF2N4O2.Na/c26-15-6-9-17-18(10-15)23(21-19(27)2-1-3-20(21)28)29-11-14-12-30-25(32-22(14)17)31-16-7-4-13(5-8-16)24(33)34;/h1-10,12H,11H2,(H,33,34)(H,30,31,32);/i24+2; |
| Standard InChIKey | DQXIIPGRUVSBGI-YTGLSVGQSA-N |
| SMILES | C1C2=CN=C(N=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=C(C=CC=C4F)F)NC5=CC=C(C=C5)C(=O)O.[Na] |
| Synonyms | 4-(9-chloro-7-(2,6-difluorophenyl)-5H-benzo[e]pyrimido[5,4-c]azepin-2-ylamino)benzoic acid |
| Last Modified | Aug 20 2021 |
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